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Compound of Interest

Compound Name:
Tert-butyl 3-hydroxy-4-

phenylpiperidine-1-carboxylate

Cat. No.: B153268 Get Quote

An In-depth Technical Guide to tert-butyl 3-hydroxy-4-phenylpiperidine-1-carboxylate

Introduction
tert-butyl 3-hydroxy-4-phenylpiperidine-1-carboxylate is a heterocyclic compound of

significant interest in medicinal chemistry and pharmaceutical development. As a functionalized

piperidine derivative, it serves as a versatile chiral building block for the synthesis of complex

molecular architectures. The piperidine ring is a privileged scaffold, frequently found in

neurologically active agents due to its ability to confer favorable pharmacokinetic properties,

including improved bioavailability and blood-brain barrier penetration[1]. This guide provides a

comprehensive technical overview of this compound, detailing its chemical identity, a plausible

synthetic pathway, characterization methods, and its critical role as a precursor in the

development of therapeutic agents.

Compound Identification and Physicochemical
Properties
Precise identification is paramount for regulatory compliance, reproducibility in research, and

safety. The fundamental properties of tert-butyl 3-hydroxy-4-phenylpiperidine-1-carboxylate
are summarized below.
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Property Value Source

CAS Number 1000931-04-3 [2][3]

Molecular Formula C₁₆H₂₃NO₃ [2][3]

Molecular Weight 277.36 g/mol [2][3]

IUPAC Name
tert-butyl 3-hydroxy-4-

phenylpiperidine-1-carboxylate
[3]

Common Synonyms

1-Boc-3-hydroxy-4-

phenylpiperidine, 1-Boc-4-

phenylpiperidin-3-ol

[3]

Appearance Typically a powder [4]

Storage 2-8°C, Refrigerator [2]

Synthesis and Purification: A Mechanistic
Perspective
The synthesis of substituted piperidines like this one requires a strategic approach to control

regioselectivity and stereochemistry. While specific proprietary synthesis methods may vary, a

common and logical pathway involves the protection of the piperidine nitrogen, followed by the

introduction of the phenyl and hydroxyl functionalities. The use of a tert-butyloxycarbonyl (Boc)

group is a cornerstone of this strategy. It serves as a robust protecting group for the amine,

preventing its participation in side reactions while being readily removable under acidic

conditions for subsequent functionalization[1][5].

A plausible, multi-step synthetic workflow is outlined below. This approach is informed by

established methodologies for creating similar 4-substituted piperidine derivatives[5][6][7].
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Step 1: N-Protection

Step 2: Phenyl Group Introduction

Step 3: Dehydration & Reduction (Alternative to direct hydroxylation)

4-Piperidone

N-Boc-4-piperidone

 Base (e.g., Et₃N)
 Solvent (e.g., DCM)

Di-tert-butyl dicarbonate
(Boc)₂O

tert-butyl 4-hydroxy-4-phenyl-
piperidine-1-carboxylate

 Grignard Reaction
 Anhydrous THF

Phenylmagnesium bromide
(PhMgBr)

tert-butyl 4-phenyl-1,2,3,6-
tetrahydropyridine-1-carboxylate

 Acid-catalyzed
 Dehydration

tert-butyl 3-hydroxy-4-phenyl-
piperidine-1-carboxylate

 Hydroboration-Oxidation
 1. BH₃-THF

 2. H₂O₂, NaOH
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Synthetic Modifications

Target Drug Classes

tert-butyl
3-hydroxy-4-phenylpiperidine-1-carboxylate

(Core Scaffold)

1. Boc Deprotection (Acidic Conditions)
Liberates secondary amine

 Step 1

3. O-Functionalization
Modification of C3-hydroxyl group

2. N-Alkylation / N-Arylation
Introduces diverse R groups at N1

 Step 2

Opioid Receptor Modulators
(Analgesics)

Dopamine/Serotonin Receptor Ligands
(Antipsychotics, Antidepressants) Neurokinin Receptor Antagonists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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